Cas no 2228299-70-3 (2,2-dimethyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid)

• Product Name: 2,2-dimethyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid
• CAS No: 2228299-70-3
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 6009727
• PubChem ID: 165717008
• Update Time: 2025-08-03

2,2-dimethyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid
• 2,2-dimethyl-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propanoic acid
• EN300-1757266
• 2228299-70-3

• Inchi： 1S/C11H14N2O2S/c1-7-8(6-11(2,3)9(14)15)13-4-5-16-10(13)12-7/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： JCZLHAMEPPCZDI-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.8Ų

Additional information on 2,2-dimethyl-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propanoic acid

2,2-Dimethyl-3-{6-Methylimidazo[2,1-b]1,3thiazol-5-yl}Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228299-70-3, known as 2,2-dimethyl-3-{6-methylimidazo[2,1-b]1,3thiazol-5-yl}propanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazothiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. Recent studies have highlighted its promising role in various therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective agents.

The molecular structure of 2,2-dimethyl-3-{6-methylimidazo[2,1-b]1,3thiazol-5-yl}propanoic acid is characterized by a central imidazothiazole ring system fused with a propanoic acid moiety. The imidazothiazole ring is a heterocyclic structure containing nitrogen and sulfur atoms, which contributes to its unique electronic properties and reactivity. The presence of methyl groups at specific positions further enhances its stability and bioavailability. These structural features make it an attractive candidate for drug design and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of imidazo[2,1-b]1,3thiazole derivatives, including our compound of interest. Researchers have employed various strategies such as cyclization reactions and multi-component synthesis to construct the imidazothiazole core. These methods not only improve the yield but also allow for fine-tuning of the substituents to optimize biological activity. For instance, the introduction of methyl groups at the 6-position of the imidazothiazole ring has been shown to enhance both the solubility and pharmacokinetic properties of the compound.

The biological evaluation of 2,2-dimethyl-3-{6-methylimidazo[2,1-b]1,3thiazol-5-yl}propanoic acid has revealed its potent anti-inflammatory activity. In vitro studies using inflammatory cell models have demonstrated its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa B). These findings suggest its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preclinical studies in animal models have shown promising results in alleviating inflammation-associated conditions such as arthritis and colitis.

In addition to its anti-inflammatory properties, this compound has also exhibited significant anticancer activity. Recent research has focused on its ability to induce apoptosis in cancer cells through modulation of mitochondrial pathways and activation of caspase enzymes. The propanoic acid moiety plays a crucial role in targeting specific cancer cell lines while sparing normal cells. This selective cytotoxicity makes it a promising candidate for cancer chemotherapy with minimal systemic toxicity.

The neuroprotective potential of imidazo[2,1-b]1,3thiazole derivatives has also been explored extensively. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as glutathione peroxidase and superoxide dismutase. Its ability to cross the blood-brain barrier further enhances its suitability for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

From an environmental perspective, the synthesis and application of 2,2-dimethyl-3-{6-methylimidazo[2,1-b]1,3thiazol-5-yl}propanoic acid have been evaluated for their eco-friendliness. Researchers have emphasized the importance of green chemistry principles in minimizing waste generation and reducing energy consumption during production processes. The use of renewable feedstocks and catalytic systems has been proposed to enhance the sustainability of this compound's manufacturing process.

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